Cas no 135996-16-6 (Acetic acid, [(4-hydroxyphenyl)thio]-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, [(4-hydroxyphenyl)thio]-, 1,1-dimethylethyl ester
• CAS No: 135996-16-6
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 1240174
• PubChem ID: 10263681
• Update Time: 2025-04-20

Acetic acid, [(4-hydroxyphenyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-hydroxyphenyl)thio]-, 1,1-dimethylethyl ester
• tert-butyl 2-(4-hydroxyphenyl)sulfanylacetate
• DTXSID90437563
• tert-butyl (4-hydroxyphenylthio)acetate
• WSTKYJOCODCJIS-UHFFFAOYSA-N
• AKOS008723086
• (4-hydroxy-phenylsulfanyl)-acetic acid tert-butyl ester
• 135996-16-6
• SCHEMBL4597724

• Inchi： 1S/C12H16O3S/c1-12(2,3)15-11(14)8-16-10-6-4-9(13)5-7-10/h4-7,13H,8H2,1-3H3
• InChI Key： WSTKYJOCODCJIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 240.08208
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers